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Compound of Interest

Compound Name: Boc-N-Me-Nle-OH

Cat. No.: B558269

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents like Boc-N-Me-Nle-OH are paramount for a secure and
compliant laboratory environment. This guide provides immediate, essential safety protocols,
logistical information, and step-by-step procedures for the operational use and disposal of Boc-
N-Me-Nle-OH, a non-natural amino acid derivative commonly used in peptide synthesis.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-N-Me-Nle-OH is provided in the

table below.
Property Value
Molecular Formula C12H23NO0O4[1][2]
Molecular Weight 245.32 g/mol [1][2]
CAS Number 117903-25-0[1][2]
Appearance White to off-white powder
Storage Temperature Room temperature[2]

Hazard Identification and Personal Protective
Equipment (PPE)
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While Boc-N-Me-Nle-OH is not classified as a hazardous substance under GHS criteria by
most suppliers, it is prudent to handle it with care, as with all laboratory chemicals.[3] The
primary hazards are associated with inhalation of dust particles and direct contact with skin and
eyes.

Minimum PPE Requirements

The following personal protective equipment should be worn at all times when handling Boc-N-
Me-Nle-OH:

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or
safety glasses with side
shields.[3][4]

Protects eyes from dust
particles and accidental

splashes.

Prevents skin contact with the
Compatible chemical-resistant chemical. Gloves should be

gloves (e.g., Nitrile).[3][5]

Hand Protection )
inspected before use and

disposed of properly.[3]

_ Protects skin and personal
Body Protection Laboratory coat.[3]

clothing from contamination.

Experimental Workflow for Safe Handling

Proper handling procedures are critical to minimize exposure and ensure experimental integrity.
The following workflow outlines the key steps for safely using Boc-N-Me-Nle-OH in a
laboratory setting.
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Caption: A workflow diagram illustrating the safe handling of Boc-N-Me-Nle-OH from
preparation to decontamination.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure that a designated work area, preferably within a
chemical fume hood, is clean and uncluttered.[3] Have all necessary equipment, including
the chemical, solvents, and waste containers, readily available.
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Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

Weighing: To avoid inhalation of dust, weighing of the solid Boc-N-Me-Nle-OH should be
performed in a well-ventilated area, such as a chemical fume hood.[3] Use a clean spatula
and weighing paper.

Dissolution: When preparing solutions, add the solid Boc-N-Me-Nle-OH to the solvent slowly
to avoid splashing.

Reaction: Carry out the chemical reaction in a closed or contained system where possible to
minimize the release of any vapors or aerosols.

Waste Collection: All waste materials, including unused chemicals, contaminated
consumables (e.g., gloves, weighing paper), and empty containers, should be collected in
designated, labeled, and sealed waste containers.

Decontamination: After handling is complete, thoroughly clean the work area, including
benchtops and equipment, with an appropriate solvent. Remove and dispose of PPE as per
institutional guidelines. Always wash hands thoroughly with soap and water after removing
gloves.[3]

Emergency Procedures

In the event of accidental exposure or a spill, follow these immediate first aid and containment

measures.
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Exposure/Spill Type Immediate Action

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids open. Seek

medical attention if irritation persists.[3][6]

Wash off immediately with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if symptoms occur.[3][6]

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms persist.[3][6]

Rinse mouth with water. Do not induce vomiting.

Ingestion . .
Seek medical attention.[3]
Evacuate the immediate area. Ensure adequate
ventilation. Wear appropriate PPE. Sweep up
Minor Spill the solid material, avoiding dust generation, and

place it in a sealed container for disposal. Clean

the spill area with a suitable solvent.

Disposal Plan

Proper disposal of Boc-N-Me-Nle-OH and its associated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation and Disposal Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558269#personal-protective-equipment-for-handling-
boc-n-me-nle-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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